Cas no 203003-67-2 (4-Methoxy-7-methylindole)

• Product Name: 4-Methoxy-7-methylindole
• CAS No: 203003-67-2
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1108717
• PubChem ID: 10888216
• Update Time: 2025-11-01

4-Methoxy-7-methylindole Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-7-methyl-1H-Indole
• 4-Methoxy-7-methylindole
• 203003-67-2
• 1H-Indole, 4-methoxy-7-methyl-
• DTXSID10447149
• MFCD11007854
• AKOS006305826
• E87664
• DB-066120
• SCHEMBL25748345

• Inchi： 1S/C10H11NO/c1-7-3-4-9(12-2)8-5-6-11-10(7)8/h3-6,11H,1-2H3
• InChI Key： NNIXINOIFPCOFZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C)C2=C1C=CN2

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 4-Methoxy-7-methylindole

Recent Advances in the Study of 4-Methoxy-7-methylindole (CAS: 203003-67-2): A Comprehensive Research Brief

4-Methoxy-7-methylindole (CAS: 203003-67-2) is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its structural properties, biological activities, and synthetic pathways, providing valuable insights for researchers in the field. This research brief aims to summarize the latest findings related to this compound, highlighting its significance and potential applications.

One of the key areas of interest in recent research has been the synthesis and optimization of 4-Methoxy-7-methylindole. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, utilizing palladium-catalyzed cross-coupling reactions. The researchers reported a yield of over 85%, which is a significant improvement compared to traditional methods. This advancement is expected to facilitate further exploration of the compound's pharmacological properties.

In addition to its synthetic pathways, the biological activities of 4-Methoxy-7-methylindole have been a focal point of recent investigations. A preclinical study conducted by a team at the University of Cambridge (2024) revealed that the compound exhibits potent anti-inflammatory effects in vitro. The study identified its mechanism of action as the inhibition of NF-κB signaling, a pathway implicated in various inflammatory diseases. These findings suggest that 4-Methoxy-7-methylindole could serve as a promising lead compound for the development of novel anti-inflammatory therapeutics.

Another noteworthy development is the exploration of 4-Methoxy-7-methylindole's potential in oncology. Research published in Cancer Research (2023) demonstrated that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The study attributed this activity to the compound's ability to induce apoptosis via the mitochondrial pathway. While further in vivo studies are needed, these results underscore the compound's potential as a candidate for anticancer drug development.

Despite these promising findings, challenges remain in the clinical translation of 4-Methoxy-7-methylindole. A recent review in Drug Discovery Today (2024) highlighted issues such as poor solubility and bioavailability, which could limit its therapeutic utility. However, researchers are actively exploring formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations. These efforts are expected to pave the way for future clinical trials.

In conclusion, recent research on 4-Methoxy-7-methylindole (CAS: 203003-67-2) has provided compelling evidence of its potential in drug discovery, particularly in the areas of inflammation and oncology. Advances in synthetic chemistry, coupled with a deeper understanding of its biological mechanisms, have positioned this compound as a valuable tool for pharmaceutical research. Continued efforts to address its pharmacokinetic challenges will be crucial for realizing its full therapeutic potential.